3-(dimethylamino)-N-(thiophen-3-ylmethyl)benzamide
Overview
Description
3-(Dimethylamino)-N-(thiophen-3-ylmethyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential in various fields of study. It is a synthetic compound that has been synthesized through various methods, and its mechanism of action and biochemical and physiological effects have been studied in detail.
Mechanism of Action
The mechanism of action of 3-(Dimethylamino)-N-(thiophen-3-ylmethyl)benzamide is not fully understood. However, it has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to interact with metal ions and form complexes, which can be used for the detection of metal ions in biological systems.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to interact with metal ions and form complexes, which can be used for the detection of metal ions in biological systems. Additionally, it has been found to have potential as a photosensitizer in photodynamic therapy.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(Dimethylamino)-N-(thiophen-3-ylmethyl)benzamide in lab experiments include its potential as a cancer therapeutic agent, fluorescent probe for the detection of metal ions, and photosensitizer in photodynamic therapy. However, its limitations include its synthetic nature, which can limit its availability and reproducibility.
Future Directions
There are several future directions for the study of 3-(Dimethylamino)-N-(thiophen-3-ylmethyl)benzamide. These include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential in other fields of scientific research. Additionally, its potential as a therapeutic agent for other diseases and its use in nanotechnology applications can be further studied.
Synthesis Methods
3-(Dimethylamino)-N-(thiophen-3-ylmethyl)benzamide can be synthesized through various methods. One of the commonly used methods is the reaction of 3-aminobenzamide with thiophen-3-ylmethyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with dimethylamine to yield the final product.
Scientific Research Applications
3-(Dimethylamino)-N-(thiophen-3-ylmethyl)benzamide has been extensively studied for its potential in various fields of scientific research. It has been found to have anticancer properties and has been studied as a potential cancer therapeutic agent. It has also been studied for its potential as a fluorescent probe for the detection of metal ions in biological systems. Additionally, it has been studied for its potential as a photosensitizer in photodynamic therapy.
properties
IUPAC Name |
3-(dimethylamino)-N-(thiophen-3-ylmethyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2OS/c1-16(2)13-5-3-4-12(8-13)14(17)15-9-11-6-7-18-10-11/h3-8,10H,9H2,1-2H3,(H,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIXPSPPSOJFIFU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)NCC2=CSC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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